[4-Iodo-1-methyl-3-(trifluoromethyl)-1h-pyrazol-5-yl]methanamine hydrochloride

• IUPAC Name: [4-iodo-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H7F3IN3.ClH/c1-13-3(2-11)4(10)5(12-13)6(7,8)9;/h2,11H2,1H3;1H
• InChI Key: CVANHZOGZBYLEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)I)CN.Cl
• Molecular Formula: C6H8ClF3IN3
• Molecular Weight: 341.50 g/mol

Description

[4-Iodo-1-methyl-3-(trifluoromethyl)-1h-pyrazol-5-yl]methanamine hydrochloride, also known as ITMPH, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photocytotoxic Properties and Cellular Imaging

Iron(III) complexes incorporating pyrazole derivatives have been studied for their photocytotoxic properties and potential in cellular imaging. These complexes demonstrate significant photocytotoxicity under red light, suggesting their applicability in light-activated therapeutic strategies. The complexes can interact with DNA and generate reactive oxygen species, indicating their potential for cancer therapy and cellular imaging applications (Basu et al., 2014).

Antimicrobial Activity

Research on iodine(III)-mediated synthesis of pyrazole derivatives has shown their potent antimicrobial properties. These compounds have been tested against various microorganisms, revealing their potential as antimicrobial agents. This highlights the versatility of pyrazole derivatives in contributing to the development of new antimicrobial treatments (Prakash et al., 2011).

Synthesis and Characterization

The synthesis and characterization of pyrazole derivatives have been widely explored, with studies focusing on their structural properties and potential applications in various domains, including material science and pharmaceuticals. These derivatives offer a versatile scaffold for developing compounds with tailored properties for specific applications (Shimoga et al., 2018).

Catalytic and Inhibition Effects

Pyrazole derivatives have been employed as ligands in metal complexes, showing promising results in catalysis and inhibition studies. These complexes demonstrate potential applications in various chemical reactions and processes, indicating the broad utility of pyrazole-based compounds in enhancing catalytic efficiencies and exploring new reaction pathways (Alizadeh et al., 2015).